Cas no 1530943-17-9 (1-Benzyl-3-ethyl-pyrrolidin-3-ol)

• Product Name: 1-Benzyl-3-ethyl-pyrrolidin-3-ol
• CAS No: 1530943-17-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5273154
• Update Time: 2025-05-20

1-Benzyl-3-ethyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-ethyl-pyrrolidin-3-ol

• Inchi： 1S/C13H19NO/c1-2-13(15)8-9-14(11-13)10-12-6-4-3-5-7-12/h3-7,15H,2,8-11H2,1H3
• InChI Key： KYCYYTIPNGMWBT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(CC)(O)C1

Additional information on 1-Benzyl-3-ethyl-pyrrolidin-3-ol

1-Benzyl-3-ethyl-pyrrolidin-3-ol: A Comprehensive Overview

1-Benzyl-3-ethyl-pyrrolidin-3-ol, also known by its CAS number 1530943-17-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material science, and as a key intermediate in synthetic chemistry. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 1-Benzyl-3-ethyl-pyrrolidin-3-ol comprises a pyrrolidine ring substituted with a benzyl group at position 1 and an ethyl group at position 3. The hydroxyl group at position 3 adds to its functional diversity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly as scaffolds for bioactive molecules.

From a physical standpoint, 1-Benzyl-3-ethyl-pyrrolidin-3-ol exhibits interesting properties that make it suitable for various applications. Its solubility in organic solvents and moderate melting point make it amenable to large-scale synthesis and purification processes. Researchers have also explored its reactivity under different conditions, revealing its potential as a building block for more complex structures.

The synthesis of 1-Benzyl-3-ethyl-pyrrolidin-3-ol typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have streamlined the synthesis process, reducing costs and improving yields. For instance, the use of transition metal catalysts has enabled more efficient formation of the pyrrolidine ring system.

In terms of applications, 1-Benzyl-3-Ethyl-Pyrrolidin 3-Ol has found utility in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form hydrogen bonds and participate in various types of interactions makes it an ideal candidate for drug design. Additionally, it has been employed in the synthesis of advanced materials, such as polymers and surfactants.

Recent research has focused on optimizing the properties of CAS No 1530943 17 9 for specific applications. For example, studies have explored its role in asymmetric synthesis, where it serves as a chiral auxiliary to induce enantioselectivity in reactions. This has opened new avenues for the production of chiral drugs with high enantiomeric excess.

The versatility of 1-Benzyl 3-Ethyl Pyrrolidin 3 Ol extends to its use in green chemistry initiatives. By employing sustainable synthetic methods and utilizing renewable feedstocks, researchers are working towards making its production more environmentally friendly. Such efforts align with global trends towards sustainable chemical manufacturing.

In conclusion, CAS No 1530943 17 9, or 1-Benzyl 3-Ethyl Pyrrolidin 3 Ol, stands out as a compound with immense potential across multiple domains. Its unique structure, favorable properties, and diverse applications continue to make it a subject of interest for chemists worldwide. As research progresses, we can expect even more innovative uses for this compound in the coming years.